Cas no 303-81-1 (Novobiocin)

• Product Name: Novobiocin
• CAS No: 303-81-1
• MF: C₃₁H₃₆N₂O₁₁
• MW: 612.624349594116
• MDL: MFCD00072100
• CID: 311039
• PubChem ID: 54675769
• Update Time: 2025-07-02

Novobiocin Chemical and Physical Properties

Names and Identifiers

• Novobiocin
• Streptonivicin
• Notonesomycin
• Albamix
• Albamycin
• Antibiotic PA-93
• Cardelmycin
• Cathocin
• Cathomycin
• Crystallinic acid
• Inamycin
• Novo-R
• PA 93
• Robiocina
• Sirbiocina
• Spheromycin
• Stilbiocina
• U 6391
• Novobiocinum (INN-Latin)
• EINECS 206-146-3
• Biotexin
• GTPL12021
• 17EC19951N
• EN300-19736048
• (3R,4S,5R,6R)-5-hydroxy-6-[(2-hydroxy-3-{[4-hydroxy-3-(3-methylbut-2-en-1-yl)benzene]amido}-8-methyl-4-oxo-4H-chromen-7-yl)oxy]-3-methoxy-2,2-dimethyloxan-4-yl carbamate
• Novobiocine (INN-French)
• A-256
• Carbamic acid (3R,4S,5R,6R)-5-hydroxy-6-{4-hydroxy-3-[4-hydroxy-3-(3-methyl-but-2-enyl)-benzoylamino]-8-methyl-2-oxo-2H-chromen-7-yloxy}-3-methoxy-2,2-dimethyl-tetrahydro-pyran-4-yl ester
• MEGxm0_000273
• KBio2_006617
• KBioGR_002402
• Novobiocina
• BENZAMIDE, N-(7-((3-O-(AMINOCARBONYL)-6-DEOXY-5-C-METHYL-4-O-METHYL-.ALPHA.-L-LYXO-HEXOPYRANOSYL)OXY)-4-HYDROXY-8-METHYL-2-OXO-2H-1-BENZOPYRAN-3-YL)-4-HYDROXY-3-(3-METHYL-2-BUTEN-1-YL)-
• MLS001032086
• DivK1c_000260
• HY-B0425
• AI3-50148
• Spectrum2_000977
• Carbamic acid (3R,4S,5R,6R)-5-hydroxy-6-{4-hydroxy-3-[4-hydroxy-3-(4-methyl-pent-3-enyl)-benzoylamino]-8-methyl-2-oxo-2H-chromen-7-yloxy}-3-methoxy-2,2-dimethyl-tetrahydro-pyran-4-yl ester
• Spectrum_001001
• NOVOBIOCIN [USP-RS]
• BENZAMIDE, N-(7-((3-O-(AMINOCARBONYL)-6-DEOXY-5-C-METHYL-4-O-METHYL-.BETA.-L-LYXO-HEXOPYRANOSYL)OXY)-4-HYDROXY-8-METHYL-2-OXO-2H-1-BENZOPYRAN-3-YL)-4-HYDROXY-3-(3-METHYL-2-BUTENYL)-
• 7-(3-(O-Carbamoyl)-4-(O-methyl)-5,5-dimethyl-alpha-L-lyxopyranosyloxy)-4-hydroxy-3-(4-hydroxy-3-(3-methyl-2-butenyl)benzamidol)-8-methylcumarin
• NS00010563
• Novobiocine [INN-French]
• ACon0_000808
• C05080
• KBio2_007538
• N-{7-[(3-O-carbamoyl-6-deoxy-5-methyl-4-O-methyl-beta-D-gulopyranosyl)oxy]-4-hydroxy-8-methyl-2-oxo-2H-chromen-3-yl}-4-hydroxy-3-(3-methylbut-2-en-1-yl)benzamide
• NOVOBIOCIN [VANDF]
• Benzamide, N-(7-((3-O-(aminocarbonyl)-6-deoxy-5-C-methyl-4-O-methyl-beta-L-lyxo-hexopyranosyl)oxy)-4-hydroxy-8-methyl-2-oxo-2H-1-benzopyran-3-yl)-4-hydroxy-3-(3-methyl-2-butenyl)-
• KBio3_001615
• (3R,4S,5R,6R)-5-hydroxy-6-{[4-hydroxy-3-({[4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl]carbonyl}amino)-8-methyl-2-oxo-2H-chromen-7-yl]oxy}-3-methoxy-2,2-dimethyltetrahydro-2H-pyran-4-yl carbamate
• (3R,4S,5R,6R)-5-Hydroxy-6-((4-hydroxy-3-(4-hydroxy-3-(3-methylbut-2-en-1-yl)benzamido)-8-methyl-2-oxo-2H-chromen-7-yl)oxy)-3-methoxy-2,2-dimethyltetrahydro-2H-pyran-4-yl carbamate
• KBio2_004049
• HSDB 7443
• SPBio_001013
• NOVOBIOCIN [MI]
• Coumarin, 7-(4-(carbamoyloxy)tetrahydro-3-hydroxy-5-methoxy-6,6-dimethylpyran-2-yloxy)-4-hydroxy-3-(4-hydroxy-3-(4-hydroxy-3-(3-methyl-2-butenyl)benzamido)-8-methyl-
• 1aj6
• BENZAMIDE, N-(7-((3-O-(AMINOCARBONYL)-6-DEOXY-5-C-METHYL-4-O-METHYL-alpha-L-LYXO-HEXOPYRANOSYL)OXY)-4-HYDROXY-8-METHYL-2-OXO-2H-1-BENZOPYRAN-3-YL)-4-HYDROXY-3-(3-METHYL-2-BUTEN-1-YL)-
• Novobiocin [INN:BAN]
• ACon1_001693
• NINDS_000260
• Vulcamicina
• Carbamic acid 5-hydroxy-6-{4-hydroxy-3-[4-hydroxy-3-(3-methyl-but-2-enyl)-benzoylamino]-8-methyl-2-oxo-2H-chromen-7-yloxy}-3-methoxy-2,2-dimethyl-tetrahydro-pyran-4-yl ester(Novobiocin)
• [(3R,4S,5R,6R)-5-hydroxy-6-[4-hydroxy-3-[[4-hydroxy-3-(3-methylbut-2-enyl)benzoyl]amino]-8-methyl-2-oxo-chromen-7-yl]oxy-3-methoxy-2,2-dimethyl-tetrahydropyran-4-yl] carbamate
• IDI1_000260
• NCGC00188981-01
• (3R,4S,5R,6R)-5-hydroxy-6-(4-hydroxy-3-(4-hydroxy-3-(3-methylbut-2-enyl)benzamido)-2-oxo-2H-chromen-7-yloxy)-3-methoxy-2,2-dimethyl-tetrahydro-2H-pyran-4-yl carbamate
• KBio2_001481
• W-204218
• KBio2_002402
• Novobiocine
• NOVOBIOCIN [GREEN BOOK]
• BSPBio_002115
• KBioSS_001481
• (3R,4S,5R,6R)-5-hydroxy-6-(4-hydroxy-3-(4-hydroxy-3-(3-methylbut-2-enyl)benzamido)-8-methyl-2-oxo-2H-chromen-7-yloxy)-3-methoxy-2,2-dimethyltetrahydro-2H-pyran-4-yl carbamate
• BDBM282
• SCHEMBL238345
• 4uro
• Novobiocinum [INN-Latin]
• DTXCID1021083
• NOVOBIOCIN [WHO-DD]
• SMR000718617
• KBio2_004970
• (3R,4S,5R,6R)-5-hydroxy-6-[(4-hydroxy-3-{[4-hydroxy-3-(3-methylbut-2-en-1-yl)benzene]amido}-8-methyl-2-oxo-2H-chromen-7-yl)oxy]-3-methoxy-2,2-dimethyloxan-4-yl carbamate
• KBioSS_002407
• NOVOBIOCIN (MART.)
• AKOS027295139
• Novobiocinum
• Albamix Feed Medication
• NOVOBIOCIN [INN]
• Vulkamycin
• 4urn
• KBio1_000260
• BRD-K85307935-236-02-0
• [(3R,4S,5R,6R)-5-hydroxy-6-[4-hydroxy-3-[[4-hydroxy-3-(3-methylbut-2-enyl)benzoyl]amino]-8-methyl-2-oxochromen-7-yl]oxy-3-methoxy-2,2-dimethyloxan-4-yl] carbamate
• CHEMBL36506
• 7-(Carbamoyltetrahydro-3-hydroxy-5-methoxy-6,6-dimethylpyran-2-yloxy)-4-hydroxy-3-(4-hydroxy-3-(3-methylbut-2-enyl)benzamide)-8-methyl-2H-chromen-2-one
• Spectrum4_000457
• UNII-17EC19951N
• cMAP_000043
• AT38053
• CHEBI:28368
• Spectrum3_000528
• (3R,4S,5R,6R)-5-hydroxy-6-({4-hydroxy-3-[4-hydroxy-3-(3-methylbut-2-en-1-yl)benzamido]-8-methyl-2-oxo-2H-chromen-7-yl}oxy)-3-methoxy-2,2-dimethyloxan-4-yl carbamate
• 1476-53-5
• Novobiocina [INN-Spanish]
• NSC2382
• DB01051
• (3R,4S,5R,6R)-5-hydroxy-6-(4-hydroxy-3-(4-hydroxy-3-(3-methylbut-2-enyl)benzamido)-8-methyl-2-oxo-2H-chromen-7-yloxy)-3-methoxy-2,2-dimethyl-tetrahydro-2H-pyran-4-yl carbamate
• NOV
• Q1639291
• N-[7-[[3-O-(Aminocarbonyl)-6-deoxy-5-C-methyl-4-O-methyl-.beta.-L-lyxo-hexopyranosyl]oxy]-4-hydroxy-8-methyl-2-oxo-2H-1-benzopyran-3-yl]-4-hydroxy-3-(3-methyl-2-butenyl)
• NOVOBIOCIN (USP-RS)
• 303-81-1
• SCHEMBL24805
• Streptonivicin (*Sodium salt*)
• NOVOBIOCIN [MART.]
• KBio3_002881
• CS-0082991
• NOVOBIOCIN [HSDB]
• Spectrum5_001274
• Novobiocina (INN-Spanish)
• BDBM50226181
• DTXSID3041083
• Novobiocin, Antibiotic for Culture Media Use Only
• Carbamic acid 5-hydroxy-6-{4-hydroxy-3-[4-hydroxy-3-(3-methyl-but-2-enyl)-benzoylamino]-8-methyl-2-oxo-2H-chromen-7-yloxy}-3-methoxy-2,2-dimethyl-tetrahydro-pyran-4-yl ester
• Novobiocin 1000 microg/mL in Acetonitrile
• KBioGR_000874
• BRD-K85307935-236-09-5
• BRD-K85307935-236-08-7
• BRD-K85307935-236-10-3
• DA-66200
• YJQPYGGHQPGBLI-KGSXXDOSSA-N
• STL564718
• GLXC-10861

• MDL： MFCD00072100
• Inchi： 1S/C31H36N2O11/c1-14(2)7-8-16-13-17(9-11-19(16)34)27(37)33-21-22(35)18-10-12-20(15(3)24(18)42-28(21)38)41-29-23(36)25(43-30(32)39)26(40-6)31(4,5)44-29/h7,9-13,23,25-26,29,34-36H,8H2,1-6H3,(H2,32,39)(H,33,37)/t23-,25+,26-,29-/m1/s1
• InChI Key： YJQPYGGHQPGBLI-KGSXXDOSSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H](C1(C)C)OC)OC(N)=O)O)OC1=CC=C2C(=C(C(=O)OC2=C1C)NC(C1=CC=C(C(C/C=C(\C)/C)=C1)O)=O)O

Computed Properties

• Exact Mass: 612.23200
• Monoisotopic Mass: 612.232
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 44
• Rotatable Bond Count: 9
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 196A^2
• XLogP3: 3.3

Experimental Properties

• Color/Form: Solid
• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 174-178 °C (decomposition)
• Boiling Point: 657.29°C (rough estimate)
• Flash Point: 466.8°C
• Refractive Index: 1.5800 (estimate)
• Solubility: Insuluble (6.1E-3 g/L) (25 ºC),
• PSA: 200.01000
• LogP: 4.40040
• pka: pKa1 4.3; pKa2 9.1(at 25℃)
• Specific Rotation: D24 -63.0° (c = 1 in ethanol)
• Vapor Pressure: No date available

Novobiocin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides